![molecular formula C9H6ClF3O B3390296 2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one CAS No. 95727-89-2](/img/structure/B3390296.png)
2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one
Overview
Description
2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one, commonly known as CTFE, is a halogenated organic compound used in a wide range of scientific applications. CTFE is a colorless liquid with a boiling point of 107.4°C and a molecular weight of 221.52 g/mol. It is synthesized by the reaction of 1-chloro-2-(trifluoromethyl)benzene and ethyl iodide in the presence of a base such as sodium carbonate. CTFE is an important reagent used in organic synthesis and has found numerous applications in scientific research.
Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one”, is a common feature in many FDA-approved drugs . This group is known to enhance the pharmacological activities of drug molecules . Therefore, “2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one” could potentially be used in the synthesis of new pharmaceuticals .
Agrochemical Applications
Trifluoromethylpyridines, which can be synthesized using “2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one”, are key structural motifs in active agrochemical ingredients . These compounds are used in the protection of crops from pests . More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names .
Veterinary Applications
Several trifluoromethylpyridine derivatives are used in the veterinary industry . Two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval .
Organic Synthesis
“2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one” can be used as a building block in organic synthesis . It can be used alone in fragment-based covalent ligand discovery or incorporated into bifunctional tools .
Chemical Research
This compound can be used in chemical research and development . It can be used in the synthesis of other substances .
Analytical Chemistry
“2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one” can be used in analytical chemistry . It can be used in the synthesis of reference compounds for NMR, HPLC, LC-MS, and UPLC analyses .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-chloro-1-[4-(trifluoromethyl)phenyl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClF3O/c10-5-8(14)6-1-3-7(4-2-6)9(11,12)13/h1-4H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBXNXBARORLRRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCl)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClF3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-[4-(trifluoromethyl)phenyl]ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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